Cas no 1367989-35-2 (N-(3-methoxypropyl)-1-methyl-1H-indol-5-amine)

• Product Name: N-(3-methoxypropyl)-1-methyl-1H-indol-5-amine
• CAS No: 1367989-35-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5967743
• PubChem ID: 82539618
• Update Time: 2025-08-05

N-(3-methoxypropyl)-1-methyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-1-methyl-1H-indol-5-amine
• EN300-1273608
• 1367989-35-2

• Inchi： 1S/C13H18N2O/c1-15-8-6-11-10-12(4-5-13(11)15)14-7-3-9-16-2/h4-6,8,10,14H,3,7,9H2,1-2H3
• InChI Key： HASXDONOHXTCLN-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3-methoxypropyl)-1-methyl-1H-indol-5-amine

N-(3-Methoxypropyl)-1-Methyl-1H-Indol-5-Amine: A Comprehensive Overview

N-(3-Methoxypropyl)-1-Methyl-1H-Indol-5-Amine, also known by its CAS number 1367989-35-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines an indole ring system with a substituted amine group, making it a versatile candidate for various chemical modifications and biological studies.

The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, including tryptophan derivatives and certain pharmaceutical agents. In the case of N-(3-Methoxypropyl)-1-Methyl-1H-Indol-5-Amine, the indole ring is further substituted at the 5-position with an N-(3-methoxypropyl) group and at the 1-position with a methyl group. These substituents not only enhance the compound's stability but also contribute to its unique pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound, particularly its ability to act as a precursor in the development of more complex molecules. Researchers have explored various synthetic routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the production of N-(3-Methoxypropyl)-1-Methyl-1H-Indol-5-Amine. These methods have been refined to improve yield and purity, making the compound more accessible for large-scale applications.

In terms of biological activity, N-(3-Methoxypropyl)-1-Methyl-1H-Indol-5-Amine has shown promise in preliminary assays targeting specific enzyme systems and cellular pathways. For instance, studies have indicated potential inhibitory effects on certain kinases, suggesting its role in anti-inflammatory or anti-cancer therapies. Additionally, the compound's solubility and bioavailability profiles have been evaluated, providing valuable insights into its suitability for oral or parenteral administration.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable interactions with key protein targets, reinforcing its potential as a lead compound in drug discovery programs. Furthermore, quantum chemical calculations have provided detailed insights into the electronic structure of N-(3-Methoxypropyl)-1-Methyl-1H-Indol-5-Amine, aiding in the design of more potent analogs.

From an industrial perspective, the synthesis of CAS No 1367989-35-2 involves multi-step processes that require precise control over reaction conditions to ensure product quality. The use of advanced purification techniques, such as chromatography and crystallization, has been instrumental in achieving high-purity batches of this compound. These advancements have positioned it as a valuable intermediate in the pharmaceutical industry.

In conclusion, N-(3-Methoxypropyl)-1-Methyl-1H-Indol-5-Amine represents a significant advancement in organic synthesis and drug development. Its unique structure, coupled with promising biological activity profiles, positions it as a key player in future therapeutic innovations. As research continues to unfold, this compound is expected to contribute significantly to the development of novel treatments across various therapeutic areas.